
Potential Therapeutic Applications of 2-Methoxy-
4-propylphenol: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxy-4-propylphenol

Cat. No.: B1219966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methoxy-4-propylphenol, also known as dihydroeugenol, is a phenolic compound with a

growing body of evidence supporting its potential for various therapeutic applications. This

technical guide provides an in-depth overview of the current scientific understanding of 2-
Methoxy-4-propylphenol, focusing on its pharmacological activities, underlying mechanisms

of action, and relevant experimental data. The information presented herein is intended to

serve as a comprehensive resource for researchers and professionals in the fields of drug

discovery and development.

Introduction
2-Methoxy-4-propylphenol (dihydroeugenol) is a naturally occurring phenolic compound

found in various plants and is structurally related to eugenol. It is recognized for its pleasant

aroma and is utilized in the flavor and fragrance industry[1]. Beyond its sensory properties,

emerging research has highlighted its potential as a bioactive agent with a range of

pharmacological effects, including anti-inflammatory, antioxidant, antimicrobial, and

neuroprotective activities. This guide synthesizes the available scientific literature to provide a

detailed examination of these therapeutic potentials.
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Property Value Reference

Molecular Formula C₁₀H₁₄O₂ [2]

Molecular Weight 166.22 g/mol [2]

CAS Number 2785-87-7 [2]

Appearance Colorless liquid

Boiling Point 125-126 °C at 14 mmHg

Density 1.038 g/mL at 25 °C

Synonyms
Dihydroeugenol, 4-

Propylguaiacol
[2]

Therapeutic Applications and Mechanisms of Action
Anti-inflammatory Activity
2-Methoxy-4-propylphenol and its analogs have demonstrated significant anti-inflammatory

properties. The primary mechanisms involve the modulation of key inflammatory signaling

pathways.

3.1.1. Inhibition of NF-κB and MAPK Signaling Pathways

Studies on the related compound 2-methoxy-4-vinylphenol (2M4VP) have shown that it dose-

dependently inhibits the production of nitric oxide (NO) and prostaglandin E₂ (PGE₂) in

lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages. This is achieved by blocking the

expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2)[3]. The

underlying mechanism for this is the potent inhibition of the translocation of the NF-κB p65

subunit into the nucleus, which is a critical step in the activation of pro-inflammatory gene

transcription. This inhibition is a result of preventing the phosphorylation and subsequent

degradation of IκBα[3].

Furthermore, 2M4VP has been shown to suppress the phosphorylation of mitogen-activated

protein kinases (MAPKs), including p38, ERK1/2, and JNK, which are also crucial for the

inflammatory response[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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